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Compound of Interest

rac 2-Palmitoyl-3-
Compound Name: )
chloropropanediol-d5

Cat. No.: B583499

In the landscape of food safety and toxicology, the accurate quantification of processing-
induced contaminants is paramount. Among these, 3-monochloropropane-1,2-diol (3-MCPD)
and its fatty acid esters have emerged as significant concerns. These compounds can form in
edible oils, such as palm oil, when they are heated to high temperatures during the refining
process.[1][2] Given that 3-MCPD has been linked in animal studies to adverse effects on the
kidneys and male reproductive organs and is classified by the International Agency for
Research on Cancer (IARC) as a possible human carcinogen (Group 2B), rigorous monitoring
is essential.[1][2][3][4]

This guide focuses on rac 2-Palmitoyl-3-chloropropanediol-d5, a deuterated stable isotope-
labeled compound. While seemingly a niche molecule, it represents a cornerstone of modern
analytical chemistry, serving as an internal standard for the precise measurement of 3-MCPD
esters. The use of such a standard is not merely a technical detail; it is the very mechanism
that ensures the accuracy and reliability of data used for regulatory compliance and human
health risk assessments.[5][6] This document provides a comprehensive overview of its
properties, synthesis, and critical application in validated analytical workflows for researchers
and professionals in the field.

Physicochemical Properties and Identification

rac 2-Palmitoyl-3-chloropropanediol-d5 is the isotopically labeled analog of the 2-palmitoyl
monoester of 3-MCPD. The "-d5" designation signifies that five hydrogen atoms on the
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chloropropanediol backbone have been replaced with deuterium. This substitution renders the
molecule chemically identical to its non-labeled counterpart in terms of reactivity and
chromatographic behavior but makes it distinguishable by mass spectrometry.

Property Value Source

rac 2-Palmitoyl-3-
Chemical Name ) N/A
chloropropanediol-d5

Hexadecanoic Acid 2-Chloro-1-
Synonyms [7]
(hydroxymethyl)ethyl Ester-d5

CAS Number 1329614-79-0 [7]

Molecular Formula C19H32DsClOs3 [7]

Molecular Weight 353.98 g/mol [7]

Physical Form Solid [8]
-20°C Freezer, Under Inert

Storage [8][°]
Atmosphere

Conceptual Synthesis Pathway

The synthesis of isotopically labeled standards is a specialized field aimed at producing high-
purity compounds for quantitative analysis. While specific proprietary methods may vary, a
logical synthetic route for rac 2-Palmitoyl-3-chloropropanediol-d5 would commence from a
commercially available deuterated precursor, glycerol-d5. The strategy involves selective
protection, esterification, and chlorination.

Hypothesized Synthetic Workflow:

o Selective Protection: The primary hydroxyl group at the C1 position of glycerol-d5 is
protected using a bulky protecting group (e.g., a silyl ether) to ensure regioselectivity in the
subsequent esterification step.

o Esterification: The unprotected secondary hydroxyl group at the C2 position is then esterified
with an activated form of palmitic acid, such as palmitoyl chloride, in the presence of a base.
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e Chlorination: The remaining hydroxyl group at the C3 position is converted to a chloride, a
reaction that may involve a deprotection-chlorination sequence or direct conversion
depending on the chosen reagents.

» Deprotection & Purification: The protecting group from the C1 position is removed, yielding
the final product, which is then purified using chromatographic techniques to ensure high

chemical and isotopic purity.
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Glycerol-d5

. Selective Protection

1-O-Protected Glycerol-d5

. Esterification (Palmitoyl Chloride)

2-O-Palmitoyl-1-O-Protected Glycerol-d5

. Chlorination

3-Chloro-2-O-Palmitoyl-1-O-Protected Propanediol-d5

4. Deprotection & Purification

rac 2-Palmitoyl-3-chloropropanediol-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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